Cas no 141672-62-0 (Cyclohexanecarboxylic acid, 4-(aminomethyl)-, tetradecyl ester, trans-)

• Product Name: Cyclohexanecarboxylic acid, 4-(aminomethyl)-, tetradecyl ester, trans-
• CAS No: 141672-62-0
• MF: C₂₂H₄₃NO₂
• MW: 353.582327127457
• CID: 2774373
• Update Time: 2023-08-07

Cyclohexanecarboxylic acid, 4-(aminomethyl)-, tetradecyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(aminomethyl)-, tetradecyl ester, trans-

• Inchi： 1S/C22H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-25-22(24)21-16-14-20(19-23)15-17-21/h20-21H,2-19,23H2,1H3
• InChI Key： NPDUKVNRDVXIRD-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCCCC)C(C1CCC(CN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 311
• XLogP3: 7.3
• Topological Polar Surface Area: 52.3